[5-Chloro-2-(difluoromethoxy)phenyl]methanamine
Overview
Description
[5-Chloro-2-(difluoromethoxy)phenyl]methanamine is a useful research compound. Its molecular formula is C8H8ClF2NO and its molecular weight is 207.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Dual Serotonin/Noradrenaline Reuptake Inhibition and Metabolic Stability
A novel series of 1-(2-phenoxyphenyl)methanamines, which includes compounds structurally related to [5-Chloro-2-(difluoromethoxy)phenyl]methanamine, has been shown to possess selective dual serotonin and noradrenaline reuptake pharmacology. These analogs exhibit good human in vitro metabolic stability, hERG selectivity, and passive membrane permeability (Whitlock, Blagg, & Fish, 2008).
2. Biased Agonists of Serotonin 5-HT1A Receptors
Novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, related to this compound, were designed as "biased agonists" of serotonin 5-HT1A receptors. These compounds showed high 5-HT1A receptor affinity, selectivity, and favorable drug-like properties. Preliminary in vivo studies confirmed their promising pharmacokinetic profile and potent antidepressant-like activity (Sniecikowska et al., 2019).
3. Catalytic Applications in Palladium Chemistry
1-(3-(Pyridin-2-yl)phenyl)methanamine derivatives, structurally similar to this compound, have been synthesized and used to create unsymmetrical NCN′ pincer palladacycles. These complexes have shown good activity and selectivity in catalytic applications (Roffe et al., 2016).
4. Applications in Cellular Imaging and Photocytotoxicity
Iron(III) complexes with phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine, a compound related to this compound, have been synthesized and studied for their photocytotoxic properties. These complexes showed significant photocytotoxicity in red light and were ingested in the nucleus of cancer cells, indicating potential applications in targeted cancer therapy (Basu et al., 2014).
Properties
IUPAC Name |
[5-chloro-2-(difluoromethoxy)phenyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8ClF2NO/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-3,8H,4,12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUCKCIJXTOOLEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)CN)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.